Cas no 2229610-46-0 (4-(3-chloro-2-methoxyphenyl)butan-2-ol)

• Product Name: 4-(3-chloro-2-methoxyphenyl)butan-2-ol
• CAS No: 2229610-46-0
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 6012601
• PubChem ID: 165657157
• Update Time: 2025-06-08

4-(3-chloro-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-2-methoxyphenyl)butan-2-ol
• EN300-1982936
• 2229610-46-0

• Inchi： 1S/C11H15ClO2/c1-8(13)6-7-9-4-3-5-10(12)11(9)14-2/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： LLPSUFMKHGNJST-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CCC(C)O

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3-chloro-2-methoxyphenyl)butan-2-ol

Introduction to 4-(3-Chloro-2-methoxyphenyl)butan-2-ol (CAS No. 2229610-46-0)

4-(3-Chloro-2-methoxyphenyl)butan-2-ol, with the CAS number 2229610-46-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a chloro-substituted methoxyphenyl group and a butan-2-ol moiety, which contribute to its diverse chemical properties and biological activities.

The chemical structure of 4-(3-chloro-2-methoxyphenyl)butan-2-ol consists of a phenyl ring with a chlorine atom and a methoxy group at the 3 and 2 positions, respectively, attached to a butan-2-ol chain. This arrangement imparts specific physical and chemical properties to the compound, making it an interesting subject for various scientific investigations. The presence of the hydroxyl group in the butan-2-ol chain also suggests potential reactivity and solubility characteristics that are crucial for its applications in different fields.

In the realm of pharmaceutical research, 4-(3-chloro-2-methoxyphenyl)butan-2-ol has been explored for its potential therapeutic effects. Recent studies have indicated that this compound may exhibit anti-inflammatory and analgesic properties, which could be beneficial in the development of new drugs for pain management and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 4-(3-chloro-2-methoxyphenyl)butan-2-ol showed promising activity in reducing inflammation in animal models, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, 4-(3-chloro-2-methoxyphenyl)butan-2-ol has also been investigated for its use in chemical synthesis. The compound serves as an important intermediate in the synthesis of more complex molecules, particularly those with biological significance. Its versatile reactivity and structural flexibility make it a valuable building block in organic synthesis, enabling chemists to construct a wide range of functionalized compounds with diverse applications. A notable example is its use in the synthesis of certain agrochemicals, where it has been shown to enhance the efficacy and selectivity of herbicides and pesticides.

The synthesis of 4-(3-chloro-2-methoxyphenyl)butan-2-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Grignard reactions, aldol condensations, and catalytic hydrogenations. These methods have been optimized to ensure efficient production of the compound on both laboratory and industrial scales. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols for this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 4-(3-chloro-2-methoxyphenyl)butan-2-ol is not classified as a hazardous material, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to prevent exposure to vapors or skin contact. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for 4-(3-chloro-2-methoxyphenyl)butan-2-ol are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. In pharmaceuticals, further studies are needed to fully understand its mechanism of action and optimize its therapeutic potential. In chemical synthesis, efforts are being directed towards developing more efficient and sustainable methods for its production. As research progresses, it is likely that 4-(3-chloro-2-methoxyphenyl)butan-2-ol will play an increasingly important role in advancing scientific knowledge and technological innovation.